Cas no 2260931-06-2 (Methyl 3-(4-hydroxyphenyl)-3-prop-2-ynoxycyclobutane-1-carboxylate)

• Product Name: Methyl 3-(4-hydroxyphenyl)-3-prop-2-ynoxycyclobutane-1-carboxylate
• CAS No: 2260931-06-2
• MF: C₁₅H₁₆O₄
• MW: 260.285144805908
• CID: 5599555
• PubChem ID: 137942453
• Update Time: 2025-05-23

Methyl 3-(4-hydroxyphenyl)-3-prop-2-ynoxycyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6733194
• Methyl 3-(4-hydroxyphenyl)-3-prop-2-ynoxycyclobutane-1-carboxylate
• 2260931-06-2
• methyl 3-(4-hydroxyphenyl)-3-(prop-2-yn-1-yloxy)cyclobutane-1-carboxylate

• Inchi： 1S/C15H16O4/c1-3-8-19-15(9-11(10-15)14(17)18-2)12-4-6-13(16)7-5-12/h1,4-7,11,16H,8-10H2,2H3
• InChI Key： AHMNCKOONKNROE-UHFFFAOYSA-N
• SMILES： O(CC#C)C1(C2C=CC(=CC=2)O)CC(C(=O)OC)C1

Computed Properties

• Exact Mass: 260.10485899g/mol
• Monoisotopic Mass: 260.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.8Ų

Additional information on Methyl 3-(4-hydroxyphenyl)-3-prop-2-ynoxycyclobutane-1-carboxylate

Methyl 3-(4-hydroxyphenyl)-3-prop-2-ynoxycyclobutane-1-carboxylate (CAS No. 2260931-06-2): A Comprehensive Overview

Methyl 3-(4-hydroxyphenyl)-3-prop-2-ynoxycyclobutane-1-carboxylate, identified by its CAS number 2260931-06-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its cyclobutane core substituted with a propargyl group and a hydroxylated phenyl ring, exhibits unique structural and functional properties that make it a valuable candidate for further exploration in drug discovery and molecular engineering.

The structural framework of Methyl 3-(4-hydroxyphenyl)-3-prop-2-ynoxycyclobutane-1-carboxylate combines elements of both aromatic and aliphatic systems, providing a diverse chemical space for interactions with biological targets. The presence of the propargyl group (prop-2-ynyl) introduces a reactive site suitable for further functionalization, while the hydroxylated phenyl ring suggests potential for hydrogen bonding and π-stacking interactions, which are crucial for molecular recognition processes.

In recent years, there has been growing interest in the development of novel heterocyclic compounds as pharmacophores. The cyclobutane ring in Methyl 3-(4-hydroxyphenyl)-3-prop-2-ynoxycyclobutane-1-carboxylate contributes to rigidity, which can enhance binding affinity and selectivity in drug-receptor interactions. This structural motif has been explored in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial agents.

The hydroxyl group on the phenyl ring is another key feature that merits attention. Hydroxylated aromatic compounds are well-documented for their biological activity, often serving as intermediates in the synthesis of natural products and pharmacologically active molecules. The combination of these features in Methyl 3-(4-hydroxyphenyl)-3-prop-2-ynoxycyclobutane-1-carboxylate positions it as a promising scaffold for designing new drugs with enhanced efficacy and reduced side effects.

Recent advancements in computational chemistry have enabled the prediction of molecular properties and interactions with high accuracy. Virtual screening methods have been employed to identify potential binding sites and optimize the structure of Methyl 3-(4-hydroxyphenyl)-3-prop-2-ynoxycyclobutane-1-carboxylate for improved pharmacological activity. These computational approaches have complemented experimental efforts, providing insights into the compound's behavior at both the molecular and cellular levels.

In vitro studies have begun to unravel the biological profile of Methyl 3-(4-hydroxyphenyl)-3-prop-2-ynoxycyclobutane-1-carboxylate. Initial experiments suggest that this compound exhibits moderate activity against certain enzymatic targets, making it a candidate for further development as an inhibitor or modulator. The propargyl group has been shown to be particularly useful in covalent drug design strategies, allowing for the creation of stable adducts with biological targets.

The synthesis of Methyl 3-(4-hydroxyphenyl)-3-prop-2-ynoxycyclobutane-1-carboxylate presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Transition metal-catalyzed reactions have played a crucial role in constructing the cyclobutane ring and introducing the propargyl functionality. These advances have not only streamlined the synthesis but also opened up new possibilities for structural diversification.

The potential applications of Methyl 3-(4-hydroxyphenyl)-3-prop-2-ynoxycyclobutane-1-carboxylate extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for materials science applications, particularly in the development of organic electronic materials and functional polymers. The ability to incorporate this compound into larger molecular frameworks could lead to novel materials with enhanced properties such as luminescence or conductivity.

Ongoing research is focused on expanding the chemical space explored by Methyl 3-(4-hydroxyphenyl)-3-prop-2-ynoxycyclobutane-1-carboxylate. By modifying its core structure or introducing additional functional groups, scientists aim to discover derivatives with improved biological activity or novel properties. The integration of machine learning techniques into drug discovery pipelines has accelerated this process by predicting promising analogs based on large datasets.

The future prospects for Methyl 3-(4-hydroxyphenyl)-3-prop-2-ynoxycyclobutane-1-carboxylate are bright, with numerous avenues for exploration remaining open. As our understanding of molecular interactions deepens and synthetic capabilities improve, this compound is likely to play an increasingly important role in both academic research and industrial applications. Its unique combination of structural features ensures that it will remain a subject of fascination for chemists and biologists alike.